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Compound of Interest

Compound Name: 2,6-Dimethylpiperazine

Cat. No.: B042777 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) for 2,6-
Dimethylpiperazine

This guide provides a comprehensive overview of the safety and handling information for 2,6-
Dimethylpiperazine, tailored for researchers, scientists, and professionals in drug

development. The following sections detail the compound's properties, hazard classifications,

and essential safety protocols as derived from its Material Safety Data Sheet (MSDS).

Chemical and Physical Properties
2,6-Dimethylpiperazine is a flammable, hygroscopic solid that can form combustible dust

concentrations in the air.[1] It is crucial to handle this compound in a controlled environment to

mitigate risks associated with its physical and chemical properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b042777?utm_src=pdf-interest
https://www.benchchem.com/product/b042777?utm_src=pdf-body
https://www.benchchem.com/product/b042777?utm_src=pdf-body
https://www.benchchem.com/product/b042777?utm_src=pdf-body
https://www.benchchem.com/product/b042777?utm_src=pdf-body
https://www.benchchem.com/product/b042777?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC116670050&productDescription=2+6-DIMETHYLPIPERAZINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C6H14N2 [2][3][4][5]

Molecular Weight 114.19 g/mol [2][4][6]

CAS Number 108-49-6 [1][2][4][5][7]

EC Number 203-588-9 [2][4][7]

Appearance
Light yellow or off-white

solid/crystals
[1][8]

Physical State Solid [1]

Melting Point 108 - 113 °C / 226.4 - 235.4 °F [1][9]

Boiling Point
162 °C / 323.6 °F @ 760

mmHg
[1]

Flash Point 44 - 45 °C / 111.2 - 113 °F [1][9]

Assay ≥ 97% [1][9]

Moisture ≤ 0.50% [9]

Hazard Identification and Classification
2,6-Dimethylpiperazine is classified as a hazardous chemical.[1] It is a flammable solid and

causes severe skin burns, eye damage, and respiratory irritation.[1][2]

Hazard Classification Category GHS Code

Flammable Solids Category 1 H228

Skin Corrosion/Irritation Category 1B / 2 H315

Serious Eye Damage/Eye

Irritation
Category 1 / 2A H319

Specific Target Organ Toxicity

(Single Exposure)
Category 3 H335
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NFPA Hazard Ratings:

Category Rating

Health 3

Flammability 3

Instability 0

Experimental Protocols and Safety Procedures
The following protocols are derived from standard safety data sheets and provide guidance for

handling 2,6-Dimethylpiperazine in a laboratory or research setting.

First-Aid Measures
Immediate medical attention is required for all exposure routes.[1]

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes.[1][2] Keep eye wide open while rinsing.[1] Remove contact lenses if present and

easy to do.[1][2]

Skin Contact: Take off immediately all contaminated clothing.[1] Wash off immediately with

soap and plenty of water.[1][2]

Inhalation: Remove to fresh air.[1][2] If breathing is difficult, give oxygen.[1][9] If not

breathing, give artificial respiration.[2][9] Do not use the mouth-to-mouth method if the victim

ingested or inhaled the substance.[1]

Ingestion: Rinse mouth.[1][2] Do NOT induce vomiting.[1][9] Drink plenty of water.[1] Never

give anything by mouth to an unconscious person.[2]

Fire-Fighting Measures
Suitable Extinguishing Media: Use CO2, dry chemical, dry sand, or alcohol-resistant foam.[1]

[2]

Unsuitable Extinguishing Media: No information available.[1]
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Specific Hazards: The product causes burns of eyes, skin, and mucous membranes.[1]

Thermal decomposition can lead to the release of irritating gases and vapors, including

carbon monoxide (CO), carbon dioxide (CO2), and nitrogen oxides (NOx).[1]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with

pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[1]

Accidental Release Measures
Personal Precautions: Use personal protective equipment as required.[1][2] Evacuate

personnel to safe areas.[1][2] Avoid contact with skin, eyes, or clothing.[1] Avoid dust

formation.[1][2]

Environmental Precautions: Should not be released into the environment.[1] Do not allow the

material to contaminate the ground water system.[1]

Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for

disposal.[1][2] Avoid creating dust.[1][2]

Handling and Storage
Handling: Use only under a chemical fume hood.[1] Wear personal protective

equipment/face protection.[1] Do not get in eyes, on skin, or on clothing.[1] Do not breathe

dust.[1] Keep away from heat, sparks, and open flames.[1][2]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2] Store in

a corrosives area.[1] Incompatible with strong oxidizing agents and strong acids.[1]

Visualized Workflows and Logical Relationships
The following diagrams illustrate key safety and response workflows for 2,6-
Dimethylpiperazine.
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Hazard Identification Immediate Assessment

Response Actions

Protective Measures
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(Spill, Fire, Exposure)
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First Aid
(Eye, Skin, Inhalation)Exposure

Fire Fighting
(Extinguishing Media)

Fire

Spill Control
(Containment, Cleanup)

Spill

Use Appropriate PPE
(Gloves, Goggles, Respirator)
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Risk of Skin Contact?
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approved respirator
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Risk of Eye Contact?
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protective gloves
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incident Occurs
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Post-Incident
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Document Incident

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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